N-{1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-2-oxo-2-phenylethyl}-2-furamide

• IUPAC Name: N-[1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-2-oxo-2-phenylethyl]furan-2-carboxamide
• InChI: InChI=1S/C22H19N3O3S/c23-13-16-15-9-4-5-11-18(15)29-22(16)25-20(19(26)14-7-2-1-3-8-14)24-21(27)17-10-6-12-28-17/h1-3,6-8,10,12,20,25H,4-5,9,11H2,(H,24,27)
• InChI Key: PZGISYNEUDOIKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(C(=O)C3=CC=CC=C3)NC(=O)C4=CC=CO4)C#N
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

“N-{1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-2-oxo-2-phenylethyl}-2-furamide” is a chemical compound with the linear formula C22H19N3O3S. It has a molecular weight of 405.479. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the search results. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product and the buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

MLS000107248, also known as N-{1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)amino]-2-oxo-2-phenylethyl}-2-furamide, primarily targets the Mitogen-Activated Protein Kinase 10 (JNK3) in humans . JNK3 is a crucial enzyme involved in cellular processes such as inflammation, differentiation, cell growth, and apoptosis .

Mode of Action

The compound interacts with its target, JNK3, by binding to the ATP-binding site of the enzyme . This interaction inhibits the activity of JNK3, thereby modulating the downstream cellular processes that this kinase is involved in .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, ie, the extent and rate at which the active moiety enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of MLS000107248’s action primarily involve the modulation of cellular processes controlled by JNK3. Given JNK3’s role in inflammation, cell growth, and apoptosis, the compound’s inhibition of JNK3 could potentially lead to anti-inflammatory effects, regulation of cell growth, and control of programmed cell death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound like MLS000107248. Factors such as temperature, pH, and the presence of other interacting molecules can impact the compound’s stability and its interaction with its target. Moreover, the biological environment within the body, including the presence of other proteins, enzymes, and biochemicals, can also affect the compound’s action and efficacy .